1-benzyl-N-(4-bromophenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide

• IUPAC Name: 3-benzyl-N-(4-bromophenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide
• InChI: InChI=1S/C18H14BrN3O3/c19-13-6-8-14(9-7-13)20-17(24)15-10-16(23)22(18(25)21-15)11-12-4-2-1-3-5-12/h1-10H,11H2,(H,20,24)(H,21,25)
• InChI Key: ZAGNOADVVHBGPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C=C(NC2=O)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C18H14BrN3O3
• Molecular Weight: 400.2 g/mol

Description

The compound “1-benzyl-N-(4-bromophenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide” is a complex organic molecule that contains several functional groups, including a benzyl group, a bromophenyl group, a hydroxy group, an oxo group, and a carboxamide group attached to a pyrimidine ring.

Molecular Structure Analysis

The molecule contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. It also has a benzyl group attached to one nitrogen and a bromophenyl group attached to the other nitrogen. The hydroxy, oxo, and carboxamide groups are attached to the pyrimidine ring.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures are known to participate in a variety of chemical reactions. For example, the bromophenyl group could potentially undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of the bromine atom and the various functional groups would influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Chemical Modification for Biological Optimization

• The chemical modification of pyridine moiety in related molecules, like N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides, has been explored to enhance biological properties. This includes methylation at specific positions to optimize analgesic properties, as studied by (Ukrainets et al., 2015).

Structural Analysis

• X-ray diffraction has been used to determine the structure of similar compounds, providing insights into the crystal structure and molecular conformation, as exemplified in the study by (Chi Hong-xun, 2011).

Synthesis Techniques

• Various synthesis methods have been developed for related pyrimidine derivatives, which can be applied to the synthesis of 1-benzyl-N-(4-bromophenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide. This includes reactions with bromomalononitrile and cyclic secondary amines, as detailed in research by (Abdel-fattah et al., 1992).

Pharmaceutical Research

• In the field of pharmaceuticals, related pyrimidine derivatives have been synthesized and evaluated for their potential analgesic and antimicrobial properties. This is demonstrated in studies by (Ukrainets et al., 2015) and (Kolisnyk et al., 2015).

Anticonvulsant and Neurotoxicity Evaluation

• Pyrimidine-5-carbonitrile derivatives, similar to the compound , have been evaluated for their anticonvulsant and neurotoxicity effects, providing a basis for assessing the neurological implications of such compounds (Shaquiquzzaman et al., 2012).

Catalyst-Free Synthesis Methods

• Innovative, eco-friendly synthesis methods, like the catalyst-free synthesis of substituted pyrimidines, have been developed, which could be applied to the synthesis of 1-benzyl-N-(4-bromophenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide (Brahmachari & Nayek, 2017).

Future Directions

The future research directions for this compound could include studying its potential biological activities given the known activities of related compounds. Additionally, further studies could explore its physical and chemical properties, and how these might be manipulated for specific applications.